![molecular formula C8H8ClN3 B2899671 (4-Chloro-1H-indazol-6-yl)methanamine CAS No. 1896803-59-0](/img/structure/B2899671.png)
(4-Chloro-1H-indazol-6-yl)methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-Chloro-1H-indazol-6-yl)methanamine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of indazole, which is a heterocyclic aromatic organic compound. The synthesis of this compound is a complex process that involves several steps.
Mechanism of Action
Target of Action
Indazole derivatives, which include (4-chloro-1h-indazol-6-yl)methanamine, have been found to interact with a variety of biological targets . For instance, some indazole derivatives have been found to inhibit kinases such as CHK1, CHK2, and SGK .
Mode of Action
This can affect the activity of these proteins and lead to changes in cellular processes .
Biochemical Pathways
For example, some indazole derivatives have been found to inhibit the production of prostaglandin E2 (PGE2), tumor necrosis factor-alpha (TNF-α), and matrix metalloproteinase-13 (MMP-13) in a concentration-dependent manner .
Result of Action
Indazole derivatives have been found to have various biological activities, including anti-inflammatory, antimicrobial, antihiv, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities .
Advantages and Limitations for Lab Experiments
The advantages of using (4-Chloro-1H-indazol-6-yl)methanamine in lab experiments include its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to have anticancer, antibacterial, antifungal, and neuroprotective properties. However, the limitations of using this compound in lab experiments include its complex synthesis method and the need for expertise in organic chemistry.
Future Directions
There are several future directions for the study of (4-Chloro-1H-indazol-6-yl)methanamine. One direction is to further investigate its mechanism of action and its potential applications in cancer treatment. Another direction is to study its potential use as an antibacterial and antifungal agent. Additionally, there is a need for further research on its neuroprotective properties and its potential use in the treatment of neurodegenerative diseases.
In conclusion, this compound is a chemical compound that has potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. The synthesis of this compound is complex and requires expertise in organic chemistry. Scientific research has shown that it has anticancer, antibacterial, antifungal, and neuroprotective properties. There are several future directions for the study of this compound, including further investigation of its mechanism of action and its potential use in cancer treatment, antibacterial and antifungal agents, and neurodegenerative diseases.
Synthesis Methods
The synthesis of (4-Chloro-1H-indazol-6-yl)methanamine involves the reaction of indazole with chloroform and methylamine. The reaction is carried out under specific conditions, including temperature and pressure, to obtain the desired product. The synthesis method is complex and requires expertise in organic chemistry.
Scientific Research Applications
(4-Chloro-1H-indazol-6-yl)methanamine has potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. Scientific research has shown that this compound has anticancer properties and can inhibit the growth of cancer cells. It has also been found to have antibacterial and antifungal properties. Additionally, this compound has been studied for its potential use as a neuroprotective agent.
Safety and Hazards
The safety data sheet for a related compound, “(1H-Indazol-6-yl)MethanaMine hydrochloride”, suggests that it should be handled with care. It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is recommended .
properties
IUPAC Name |
(4-chloro-1H-indazol-6-yl)methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClN3/c9-7-1-5(3-10)2-8-6(7)4-11-12-8/h1-2,4H,3,10H2,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCDYVEBVZKKRCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=C1NN=C2)Cl)CN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1896803-59-0 |
Source
|
Record name | (4-chloro-2H-indazol-6-yl)methanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.